Cas no 6731-87-9 ((+-)-3c-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole)

(+-)-3c-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole structure
6731-87-9 structure
Product Name:(+-)-3c-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole
CAS No:6731-87-9
MF:C13H17N
MW:187.280783414841
CID:965807
PubChem ID:223015
Update Time:2025-04-19

(+-)-3c-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole Chemical and Physical Properties

Names and Identifiers

    • (+-)-3c-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole
    • (+-)-3c-Methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazol
    • (+-)-3t-methyl-(4ar,9ac)-1,2,3,4,4a,9a-hexahydro-carbazole
    • NSC10158
    • 3-methyl-2,3,4,4a,9,9a-hexahydro-1h-carbazole
    • NSC-10158
    • DTXSID60986573
    • 6731-87-9
    • Inchi: 1S/C13H17N/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)14-13/h2-5,9,11,13-14H,6-8H2,1H3
    • InChI Key: SODRAWBDYLZLOQ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2CC(C)CCC12

Computed Properties

  • Exact Mass: 187.13621
  • Monoisotopic Mass: 187.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 3.52230
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